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Compound of Interest

Compound Name: 4-Chloro-2,3-dihydrobenzofuran

Cat. No.: B1589167 Get Quote

An In-Depth Technical Guide to the Health and Safety of 4-Chloro-2,3-dihydrobenzofuran

Foreword for the Research Professional
As scientists and drug development professionals, our work with novel chemical entities is

foundational to innovation. However, with novelty comes the responsibility of rigorous safety

assessment, even when comprehensive data is not yet available. This guide addresses the

health and safety considerations for 4-Chloro-2,3-dihydrobenzofuran (CAS No. 289058-20-

4).

It is critical to note that while this compound is available for research purposes, detailed

toxicological and safety data in peer-reviewed literature is limited. Therefore, this document

adopts a precautionary principle, synthesizing available data for the target molecule with

established safety protocols for structurally related compounds, such as other chlorinated

benzofurans. The causality behind each recommendation is explained to empower researchers

to build a robust and self-validating safety culture within their laboratories. This guide is

structured not as a rigid protocol, but as a dynamic framework for risk assessment and

management.
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A foundational step in any safety assessment is understanding the compound's identity and

physical characteristics, which dictate its behavior under laboratory conditions.

Synonyms: 4-chloro-2,3-dihydro-1-benzofuran[1][2] Molecular Formula: C₈H₇ClO[1][2][3]

Molecular Weight: 154.59 g/mol [1][2]

The properties of a compound, such as its boiling point and density, are crucial for anticipating

its physical state and potential for airborne exposure during handling.

Property Value Source

CAS Number 289058-20-4 [1][2]

Density 1.272 g/cm³ [3]

Boiling Point 232.7°C at 760 mmHg [3]

Flash Point 99.4°C [3]

Refractive Index 1.577 [3]

Topological Polar Surface Area

(TPSA)
9.23 Å² [1]

logP (Octanol-Water Partition

Coeff.)
2.27 [1]

Insight: The relatively high boiling point suggests that at room temperature, the substance is

not highly volatile, reducing the risk of significant vapor inhalation under standard conditions.

However, the positive logP value indicates a degree of lipophilicity, suggesting it could be

absorbed through the skin.

Hazard Identification and GHS Classification
Based on available supplier safety information, 4-Chloro-2,3-dihydrobenzofuran is classified

under the Globally Harmonized System (GHS) with the following hazards:

GHS Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1]
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Hazard Statements:

H302: Harmful if swallowed.[1] This is a key acute toxicity concern.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1][4]

Authoritative Grounding: While data for the specific CAS number is limited, the safety data for

the related compound, 4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid, indicates

additional potential hazards that must be considered as a precautionary measure. These

include skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5]

Given the shared chlorinated benzofuran core, it is scientifically prudent to assume these risks

may also be present with 4-Chloro-2,3-dihydrobenzofuran until proven otherwise.

Proactive Risk Mitigation and Handling
A proactive approach to safety involves assuming a higher level of hazard given the data gaps.

The following workflow illustrates a self-validating system for handling this and other research

chemicals.
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Preparation Phase

Operational Phase

Post-Operation

Review all available SDS
(Target & Related Compounds)

Identify Data Gaps
(e.g., Chronic Toxicity)

Define Engineering Controls
(Fume Hood, Ventilation)

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Proceed with Caution

Perform Experiment in
Designated Area

Segregate & Label Waste Decontaminate Surfaces
& Equipment

Dispose of Waste via
Licensed Contractor

Update Lab Notebook with
Safety Observations

Click to download full resolution via product page

Caption: A workflow for proactive chemical risk management.
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Experimental Protocol: Safe Handling and Storage
Engineering Controls: All manipulations of 4-Chloro-2,3-dihydrobenzofuran, including

weighing and dilutions, must be conducted in a certified chemical fume hood to prevent

inhalation of any potential aerosols or vapors.[6] Facilities should be equipped with an

eyewash station and a safety shower in close proximity.[6]

Ventilation: Use adequate general or local explosion-proof ventilation to maintain airborne

concentrations at safe levels.[6]

Precautions for Safe Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.[7][8]

Wash hands and face thoroughly after handling.[9]

Wear suitable protective clothing, gloves, and eye/face protection.[7][8]

Use non-sparking tools and take precautionary measures against static discharge.[7][9]

Conditions for Safe Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Keep away from incompatible materials such as strong oxidizing agents, bases, amines,

and reducing agents.[6][10]

Store away from heat, sparks, open flames, and other ignition sources.[6][9]

Personal Protective Equipment (PPE) Selection
The selection of PPE is not a checklist item but a critical barrier against exposure. The rationale

for each piece of equipment is paramount.
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PPE Category Specification & Rationale

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield conforming to NIOSH (US) or EN166

(EU) standards.[7][11] This provides a physical

barrier against splashes.

Skin Protection

Gloves: Handle with chemical-impermeable

gloves (e.g., nitrile, neoprene) that have been

inspected for integrity before use.[7][11] The

choice of glove material should be validated

against its breakthrough time for chlorinated

aromatic compounds. Clothing: Wear a flame-

resistant lab coat and impervious clothing to

prevent skin contact.[7][11]

Respiratory Protection

For routine use in a fume hood, respiratory

protection is not typically required. However, if

exposure limits are exceeded or in the event of

a spill where vapors may be generated, a full-

face respirator with appropriate cartridges

should be used.[7][11]

Emergency Procedures: A Self-Validating Response
In an emergency, a clear, logical, and pre-rehearsed plan is essential.

First-Aid Measures
The primary goal of first aid is to minimize absorption and seek immediate professional medical

attention.
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Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Keep warm and at rest.

1. Immediately remove contaminated clothing.
2. Flush skin with soap & running water for at least 15 mins.

1. Immediately flush eyes with running water for at least 15 mins, lifting eyelids.
2. Remove contact lenses if easy to do.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A decision tree for first-aid response to chemical exposure.

Detailed First-Aid Protocols:

If Inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, perform artificial respiration, but do not use mouth-to-mouth resuscitation if the

victim ingested or inhaled the chemical.[7][11][12] Seek immediate medical attention.[7][12]

Following Skin Contact: Immediately take off all contaminated clothing.[7][8] Wash the

affected area with soap and plenty of water for at least 15 minutes.[4][7][12] Consult a doctor

if irritation persists.[7][12]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the

eyelids open.[4][7] Remove contact lenses if present and easy to do so.[4] Seek immediate

medical attention.[7][8]

Following Ingestion: Rinse mouth thoroughly with water.[7][11] Do not induce vomiting.[7][11]

Never give anything by mouth to an unconscious person and call a doctor or Poison Control
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Center immediately.[7][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

[11]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides, and

hydrogen chloride may be generated by thermal decomposition.[8]

Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus (SCBA) for

firefighting if necessary.[7][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[7] Wear appropriate personal

protective equipment (see Section 4) and ensure adequate ventilation.[7][11] Avoid breathing

vapors and contact with the material.[7] Remove all sources of ignition.[7]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, as discharge into the environment must be avoided.[7][11]

Methods for Containment and Cleaning Up: Use a spark-proof tool and absorb the spill with

inert material (e.g., sand, vermiculite).[4][6] Collect the material in a suitable, closed

container for disposal.[4][7] The collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[7]

Stability and Reactivity
Understanding a compound's stability is key to safe storage and handling.

Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.[6]

Conditions to Avoid: Incompatible materials, ignition sources, and excess heat.[6]

Incompatible Materials: Strong oxidizing agents.[6]
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Hazardous Decomposition Products: Under combustion, may produce carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[6][8]

Toxicological and Ecological Information
This section underscores the critical data gap for 4-Chloro-2,3-dihydrobenzofuran.

Acute Toxicity: Classified as harmful if swallowed (H302).[1] Data for dermal and inhalation

toxicity is not available, but related compounds show harm via these routes as well.[5]

Skin Corrosion/Irritation: Related compounds cause skin irritation.[4][5]

Serious Eye Damage/Irritation: Related compounds cause serious eye irritation.[4][5]

Respiratory/Skin Sensitization: No data available.

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single and Repeated Exposure): Related compounds may

cause respiratory irritation.[4][5]

Ecological Information: No data is available on toxicity to fish, daphnia, algae, or

microorganisms.[11] Discharge into the environment should be avoided.[7][11]

Disposal and Regulatory Context
Disposal: The material should be disposed of by a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[7] Do not contaminate water, foodstuffs, or

sewer systems.[7]

Regulatory Information: 4-Chloro-2,3-dihydrobenzofuran is not listed on major chemical

inventories such as EINECS (European Inventory of Existing Commercial Chemical

Substances) or TSCA (United States Toxic Substances Control Act).[7][11] Its use is

intended for industrial and scientific research.[11]

Conclusion: A Commitment to Safety
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The responsible use of 4-Chloro-2,3-dihydrobenzofuran in a research setting demands a

comprehensive understanding of its known and potential hazards. This guide provides a

framework based on the best available, albeit limited, information. The core principles of

proactive risk assessment, stringent adherence to engineering controls and PPE, and

preparedness for emergencies are non-negotiable. As the scientific community continues to

work with this and other novel compounds, it is our collective responsibility to generate and

share safety data to ensure that the pursuit of knowledge does not compromise the well-being

of those on the front lines of discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589167#health-and-safety-data-for-4-chloro-2-3-
dihydrobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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